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Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed procedure for performing and working up Sharpless

asymmetric dihydroxylation reactions using AD-mix-α. This convenient reagent mixture

facilitates the conversion of alkenes to chiral 1,2-diols with high enantioselectivity, a crucial

transformation in the synthesis of pharmaceuticals and other complex molecules.[1][2]

Overview of the Reaction
The Sharpless asymmetric dihydroxylation is a Nobel Prize-winning method that utilizes a

catalytic amount of osmium tetroxide in the presence of a chiral ligand to achieve the

enantioselective synthesis of diols from alkenes.[1][3] AD-mix-α is a commercially available

mixture containing potassium osmate (K₂OsO₂(OH)₄), the chiral ligand (DHQ)₂PHAL, a re-

oxidant (potassium ferricyanide, K₃Fe(CN)₆), and a base (potassium carbonate, K₂CO₃),

simplifying the experimental setup and enhancing reproducibility.[1] The use of AD-mix-α

typically leads to the formation of the diol on the "alpha face" of the alkene.[4]
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This protocol outlines a standard procedure for the asymmetric dihydroxylation of 1 mmol of an

alkene substrate using AD-mix-α.

Materials:

AD-mix-α

Alkene substrate

tert-Butanol

Water

Sodium sulfite (Na₂SO₃)

Ethyl acetate

Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Silica gel for column chromatography

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 1.4 g of

AD-mix-α in a 1:1 mixture of tert-butanol and water (5 mL of each per 1 mmol of alkene).[1]

[5] Stir the mixture at room temperature until two clear phases are observed. The lower

aqueous phase should be a bright yellow.[1][6]

Cooling: Cool the reaction mixture to 0 °C using an ice bath. Some salts may precipitate

upon cooling.[1][5]

Substrate Addition: Add the alkene (1 mmol) to the vigorously stirred mixture.[1][5]

Reaction Monitoring: Continue to stir the reaction vigorously at 0 °C. Monitor the progress of

the reaction by thin-layer chromatography (TLC). For less reactive alkenes, the reaction may

be allowed to warm to room temperature.[1][5] The reaction is typically complete within 6-24

hours.[1]
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Quenching: Once the reaction is complete, quench it by adding 1.5 g of solid sodium sulfite

per 1 mmol of alkene.[1][5] Stir the mixture for at least one hour at room temperature to

ensure complete quenching of the osmate species.[1]

Extraction: Transfer the reaction mixture to a separatory funnel and extract the aqueous

layer with ethyl acetate (3 x 20 mL).[1]

Drying and Concentration: Combine the organic layers and dry over anhydrous sodium

sulfate or magnesium sulfate.[1][5] Filter the drying agent and concentrate the organic layer

under reduced pressure to obtain the crude product.[1][5]

Purification: Purify the crude diol by flash column chromatography on silica gel. An

appropriate solvent system, such as ethyl acetate/hexanes, can be used to separate the

product from the chiral ligand and other impurities.[1]

Data Presentation
The following table summarizes the performance of AD-mix-α in the asymmetric dihydroxylation

of various alkene substrates, highlighting the typical yields and enantioselectivities achieved.

Alkene Substrate Product Yield (%)

Enantiomeric
Excess (ee %) or
Enantiomeric Ratio
(er)

Styrene
(S)-1-Phenyl-1,2-

ethanediol
88 82:18 (er)

4-Methylstyrene
(S)-1-(p-Tolyl)ethane-

1,2-diol
93 84:16 (er)

α,β-Unsaturated Ester
Diol intermediate for

Nhatrangin A
89.9 98 (ee)

α,β-Unsaturated

Ketone

Diol intermediate for

Ascospiroketal B
65 Not Specified

trans-p-menth-3-ene-

1,2,8-triol precursor
Diol 90a 76 54.5 (ee)[7]
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Data sourced from BenchChem Application Notes, unless otherwise cited.[1]

Mandatory Visualizations
To better understand the experimental process and the underlying chemistry, the following

diagrams are provided.
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Caption: Experimental workflow for the AD-mix-α reaction work-up.
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Caption: Catalytic cycle of the Sharpless asymmetric dihydroxylation.

Troubleshooting
Low Enantioselectivity: This may be due to a secondary catalytic cycle.[1] Ensuring vigorous

stirring and maintaining a low reaction temperature can sometimes suppress this. For certain

substrates, the addition of methanesulfonamide (MsNH₂) can improve both the reaction rate

and enantioselectivity.[1][3]

Difficult Work-up with Methanesulfonamide: If methanesulfonamide is used, a wash with 2N

KOH during the extraction may be necessary to remove it from the organic layer.[1][8]

Product Not Found After Work-up: The product may be water-soluble. It is advisable to check

the aqueous layer if the product is not found in the organic extracts.[9]

Low Yield: Ensure all reagents are of high purity and that the reaction has gone to

completion as monitored by TLC. Losses during purification can also contribute to low yields.
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Safety Precautions
AD-mix contains potassium osmate, which is toxic. Handle the reagent in a well-ventilated fume

hood and wear appropriate personal protective equipment, including gloves and safety glasses.

[1] Avoid contact with acids, as this can liberate toxic osmium tetroxide gas and hydrogen

cyanide.[6] All osmium-containing waste should be disposed of according to institutional safety

guidelines.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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